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Abstract

This technical guide provides a comprehensive overview of dibutyl sulfide (CAS 544-40-1), a
versatile organosulfur compound. It details its chemical and physical properties, safety and
toxicity information, and established experimental protocols for its synthesis, purification, and
characterization. This document is intended to be a valuable resource for professionals in
research, and development, providing the necessary technical information for the safe and
effective handling and application of dibutyl sulfide.

Introduction

Dibutyl sulfide, also known as 1,1'-thiobisbutane, is a symmetrical thioether with the chemical
formula CsH1sS. It is a colorless to pale yellow liquid with a characteristic strong, unpleasant
odor.[1] This compound finds utility in a variety of industrial and laboratory settings, primarily as
a solvent, a reagent in organic synthesis, and as a flavoring agent in the food industry.[2][3] Its
applications also extend to being an agricultural intermediate, a sulfiding agent, a refinery
catalyst, a lubricant additive, a gas odorant, and a processing aid in mining.[2]

Properties of Dibutyl Sulfide

The physical and chemical properties of dibutyl sulfide are summarized in the tables below.
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hvsical and Chemical :

Property Value References

Molecular Formula CsHisS [1]

Molecular Weight 146.29 g/mol

Appearance Colorless to pale yellow liquid

Odor Unpleasant, garlic-like

Boiling Point 188-189 °C

Melting Point -76 °C

Density 0.838 g/mL at 25 °C

Refractive Index (n20/D) 1.452

Vapor Pressure 5.17 mmHg at 37.7 °C

Flash Point 76 °C

Solubility Insolu.ble in water; soluble in

organic solvents

Safety and Toxicity Data

Parameter Value References

LDso (oral, rat) 2220 mg/kg

Hazard Class 6.1(b)

Packing Group 1]

RTECS Number ER6417000

Hazard Statements

Irritating to eyes, respiratory

system, and skin.

Precautionary Statements

Avoid contact with skin and

eyes.
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Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of dibutyl sulfide are
provided below.

Synthesis of Dibutyl Sulfide

Dibutyl sulfide can be synthesized by the reaction of 1-bromobutane with sodium sulfide.
Materials:

1-Bromobutane

e Sodium sulfide nonahydrate (Na2S-9H20)
e Methanol

o Diethyl ether

» 10% Sodium carbonate solution

e Calcium chloride (anhydrous)

e Three-necked flask, reflux condenser, dropping funnel, stirrer, separatory funnel, distillation
apparatus

Procedure:

 In a three-necked flask equipped with a reflux condenser, dropping funnel, and stirrer,
dissolve 1.5 moles of sodium sulfide nonahydrate in 250 mL of water and 50 mL of methanol.

e Add 2 moles of 1-bromobutane dropwise to the stirred solution.
o Heat the mixture to reflux and maintain vigorous stirring for 5 hours.
 After cooling, extract the reaction mixture with diethyl ether.

o Separate the ethereal layer and wash it with a 10% sodium carbonate solution, followed by
water.
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» Dry the organic layer over anhydrous calcium chloride.

« Filter the drying agent and purify the crude dibutyl sulfide by distillation.
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Ether Extraction }—P{ Wash with Na2CO3 & H20 }—P{ Dry over CaCl2 Distillation Dibutyl Sulfide

1-Bromobutane

Reflux in Methanol/Water
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Click to download full resolution via product page

Synthesis and Purification Workflow for Dibutyl Sulfide.

Purification of Dibutyl Sulfide

Crude dibutyl sulfide can be purified by fractional distillation.

Materials:

Crude dibutyl sulfide
Fractional distillation apparatus (including a fractionating column)
Heating mantle

Stir bar

Procedure:

o Assemble the fractional distillation apparatus. The fractionating column should be placed

between the distillation flask and the condenser.

e Add the crude dibutyl sulfide and a stir bar to the round-bottom distillation flask.
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« Heat the flask gently using a heating mantle.

» The vapor will rise through the fractionating column, and the component with the lower
boiling point will preferentially move up the column.

» Collect the fraction that distills at the boiling point of dibutyl sulfide (188-189 °C).
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Fractional Distillation Workflow for Dibutyl Sulfide Purification.

Analytical Methods

Sample Preparation:

o Prepare a dilute solution of dibutyl sulfide in a suitable solvent (e.g., dichloromethane or
hexane).

Instrumental Parameters (Typical):

e Gas Chromatograph:
o Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).
o Inlet Temperature: 250 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at
10 °C/min to 250 °C and hold for 5 minutes.

e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 35-350.
o Source Temperature: 230 °C.
o Transfer Line Temperature: 280 °C.
Sample Preparation:
o Dissolve a small amount of dibutyl sulfide in a deuterated solvent (e.g., CDCI3).

H NMR (300 MHz, CDCls):
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o Chemical shifts (d) are typically observed around 2.5 ppm (triplet, -S-CHz-), 1.6 ppm (sextet,
-CH2-CH2-CHs), 1.4 ppm (sextet, -S-CH2-CH:z-), and 0.9 ppm (triplet, -CH3).

13C NMR (75 MHz, CDCIs):

o Chemical shifts (d) are typically observed around 32 ppm (-S-CHz-), 31 ppm (-CH2-CH--
CHs), 22 ppm (-S-CH2-CH3-), and 14 ppm (-CHs).

Sample Preparation:

e Place a drop of neat dibutyl sulfide liquid between two KBr or NaCl plates.
Expected Absorptions:

e C-H stretching (alkane): 2960-2850 cm~1

e C-H bending (alkane): 1465-1375 cm~1

e C-S stretching: 700-600 cm~1

Conclusion

Dibutyl sulfide is a commercially significant chemical with a range of applications. This guide
has provided a detailed overview of its properties and established experimental protocols for its
synthesis, purification, and analysis. The information presented herein is intended to support
researchers and professionals in the safe and effective utilization of this compound in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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